Cas no 251946-12-0 (Acetamide,2-[(5,6-dimethyl-2-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]-)

• Product Name: Acetamide,2-[(5,6-dimethyl-2-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]-
• CAS No: 251946-12-0
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 1421618
• PubChem ID: 125506930
• Update Time: 2025-04-20

Acetamide,2-[(5,6-dimethyl-2-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[(5,6-dimethyl-2-phenyl-1H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]-
• 2-[(5,6-dimethyl-2-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino]Acetamide
• DB-281015
• 251946-12-0

• Inchi： 1S/C16H17N5O/c1-9-10(2)19-16-13(9)15(18-8-12(17)22)20-14(21-16)11-6-4-3-5-7-11/h3-7H,8H2,1-2H3,(H2,17,22)(H2,18,19,20,21)
• InChI Key： WIEVHAMSVHYHEA-UHFFFAOYSA-N
• SMILES： O=C(CNC1=C2C(=NC(C3C=CC=CC=3)=N1)NC(C)=C2C)N

Computed Properties

• Exact Mass: 295.14351
• Monoisotopic Mass: 295.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• PSA: 91.87